Oils, Narcissus poeticus

• CAS No.: 68917-12-4
• Synonyms: Oils, Narcissus poeticus; Narcissus concrete; Absolute narcissus; Narcisse oil; Narcissus absolute (narcissus spp.); Narcissus oil

Description

Taxonomic Classification and Botanical Characteristics of Narcissus poeticus

Narcissus poeticus L. is the type species for the genus Narcissus and belongs to the Amaryllidaceae family. wikipedia.org First formally described by Carl Linnaeus in 1753, this bulbous perennial is distinguished by its highly fragrant flowers. perfumerflavorist.com The plant typically reaches a height of 20 to 40 cm (7.9 to 15.7 inches). wikipedia.org Its distinct flowers feature a perianth of pure white petals and a small, cup-like corona of light yellow with a characteristic red, crenulate rim. aromatherapyoil.inmissouribotanicalgarden.org The leaves are long, narrow, and strap-shaped, forming a clump at the base of the plant. missouribotanicalgarden.org

While Narcissus poeticus is the primary species used for high-quality narcissus absolute, the genus Narcissus exhibits considerable variety. organicgardener.co.uk Other species like Narcissus tazetta and Narcissus jonquilla are also used in perfumery, but their scent profiles differ significantly due to varying chemical compositions. organicgardener.co.ukpicturethisai.com For instance, N. tazetta is noted for a high content of beta-ocimene and tridecane, while N. jonquilla has a high content of beta-ocimene, methyl benzoate (B1203000), and linalool (B1675412), giving it a scent closer to tuberose. organicgardener.co.uk

Within N. poeticus itself, botanical and geographical variations lead to different chemotypes, which are plants of the same species that produce different chemical constituents. This variation is evident in the analysis of absolutes from different regions. For example, an absolute obtained from wild flowers grown in the "Massif Central" region of France was found to have α-terpineol (23.7%), methyl (E)-isoeugenol (20.0%), and benzyl (B1604629) benzoate (19.4%) as its major components. researchgate.net In contrast, a hexane (B92381) extract from N. poeticus flowers from Rocca di Mezzo in Italy showed cinnamyl alcohol, methyl isoeugenol, isoeugenol, and methyl eugenol as primary constituents. researchgate.net Another analysis of plants from the Sirente-Velino region of Italy identified cinnamyl alcohol, benzyl benzoate, and isoeugenol methyl ether as quantitatively major components. researchgate.net These differences underscore the importance of origin for the final chemical profile and olfactory character of the oil. A well-known cultivar, Narcissus poeticus var. recurvus, commonly called 'Pheasant's Eye', is noted for its strongly recurved white petals and sweet fragrance. missouribotanicalgarden.orgdeascal.com

Geographical Distribution and Ecological Factors Influencing Oil Constituents

Narcissus poeticus is native to central and southern Europe, with a range extending from Spain and France through to Greece and Ukraine. perfumerflavorist.com It has also become naturalized in various parts of North America. nativeplanttrust.orgharvesting-history.com The plant thrives in damp meadows, open woodlands, and mountainous areas, often in calcareous soils with full sun or partial shade. perfumerflavorist.commdpi.com It can be found at altitudes between 300 and 2,300 meters. perfumerflavorist.com

Ecological factors in these specific habitats play a crucial role in the development of the oil's chemical constituents. For instance, N. poeticus that grows spontaneously in the grass pastures of Terranera, Italy, at an altitude of 1,300-1,400 meters, is subject to winter snowfall and spring flooding from melting snow. perfumerflavorist.com This humid, sunny climate and karst soil contribute to the unique aromatic profile of the flowers harvested there. perfumerflavorist.com Similarly, the wild flowers harvested on the Aubrac plateau in France grow under specific environmental conditions that shape their scent. researchgate.net Post-harvest conditions, such as temperature and light exposure, have also been shown to significantly affect the scent profile, altering the emission of monoterpenes and phenylpropanoids. frontiersin.org

Sustainable Sourcing and Cultivation Practices for Narcissus poeticus

The sourcing of N. poeticus for oil production involves both wild harvesting and cultivation. It is notably one of the few wild-growing flowers still used in modern perfumery, with significant harvesting taking place in the Aubrac plateau region of France. researchgate.netffern.co To prevent overexploitation, N. poeticus is a protected species in some French regions, such as Champagne-Ardennes and Bourgogne. perfumerflavorist.com Sustainable wild harvesting practices are crucial for the long-term viability of this resource. Innovations in harvesting have moved from hand-picking to mechanical combs that pluck the flowers without damaging the petals, increasing efficiency. researchgate.net

In cultivation, particularly in the Netherlands and the Grasse region of France, sustainable and organic practices are employed. organicgardener.co.ukpurdue.edu Cultivation requires well-drained, deep, fertile soil, preferably with a slightly acidic to neutral pH (6.0-6.5). picturethisai.compurdue.edu Organic matter like compost or peat moss is beneficial. purdue.edu Organic farming practices for N. poeticus var. recurvus in the Netherlands avoid the use of pesticides and chemicals, which helps to enhance local biodiversity. organicgardener.co.uk For optimal growth and flower production, the plant requires full sun for at least six hours daily and moist soil during the growing season. picturethisai.comearthone.io Propagation is typically done by dividing the bulbs every few years after the foliage has died back. earthone.iorhs.org.uk This method, along with careful soil management and fertilization, supports the long-term health and productivity of the crop for the essential oil industry. purdue.eduearthone.io

Advanced Extraction Methodologies for Narcissus poeticus Oils

The extraction of fragrant compounds from the delicate flowers of Narcissus poeticus requires sophisticated methods to preserve the complex aroma profile. The primary commercial products are the concrete and the absolute, with solvent-based methods being the most common.

Steam distillation is a traditional method for extracting essential oils. perfumerflavorist.com In this process, steam is passed through the plant material, vaporizing the volatile compounds, which are then condensed and separated from the water. iastate.edu This technique produces a pure essential oil free from non-volatile components like waxes. nih.gov However, for N. poeticus, steam distillation is not commercially favored due to several drawbacks. The yield of essential oil is exceptionally low, reported to be around just 0.05%. nih.gov Furthermore, the high temperatures involved in the process can cause thermal degradation of many of the delicate, heat-sensitive fragrant compounds, altering the final scent profile. perfumerflavorist.comnih.gov

Hydrodistillation, where the plant material is boiled directly in water, is a similar but distinct method. doc-developpement-durable.org While it can be more effective than steam distillation for certain plants, it shares the risk of altering chemical components through heat and hydrolysis. researchgate.net Due to these limitations, distillation methods are rarely used for the commercial production of narcissus fragrance. perfumerflavorist.com

Solvent extraction is the industry standard for producing narcissus absolute. researchgate.net The process begins with washing the fresh flowers in a non-polar solvent, typically hexane. perfumerflavorist.com This dissolves the fragrant compounds, waxes, and pigments, and after the solvent is evaporated, a waxy, semi-solid mass called a "concrete" is left behind. perfumerflavorist.comorganicgardener.co.uk The yield of concrete from fresh flowers is typically between 0.2% and 0.45%. perfumerflavorist.comaromatherapyoil.in The concrete is then further processed by washing it with ethanol to separate the fragrant oil from the waxes. Once the ethanol is evaporated, the final product is the highly concentrated "absolute." perfumerflavorist.comorganicgardener.co.uk It takes approximately 1000 kg of flowers to produce 2 kg of concrete, which in turn yields about 750 g of absolute. researchgate.net

Supercritical Fluid Extraction (SFE) with carbon dioxide (CO₂) has emerged as a modern, "green" alternative to traditional solvent extraction. perfumerflavorist.com This method uses CO₂ under high pressure at a low temperature (e.g., 40°C), where it enters a supercritical state, possessing properties of both a liquid and a gas. perfumerflavorist.comnih.gov It acts as a solvent to extract the volatile compounds without the risk of thermal degradation or leaving chemical residues. perfumerflavorist.com SFE yields for N. poeticus have been reported to range from 1.63% to 3.12%, depending on the pressure used. nih.gov Adding a co-solvent like ethanol can further increase the yield. nih.gov The resulting extract contains valuable aromatic compounds like benzyl benzoate and α-terpineol, though it also includes aliphatic hydrocarbons (waxes), which can be separated in a subsequent step. researchgate.netnih.gov

Botanical Origins and Production Methodologies for Narcissus Poeticus Oils

Advanced Extraction Methodologies for Narcissus poeticus Oils

Emerging Green Extraction Technologies for Narcissus poeticus

Traditional methods for obtaining aromatic compounds from Narcissus poeticus, such as steam distillation and solvent extraction, face significant challenges. Steam distillation often results in very low yields and can cause thermal degradation of heat-sensitive fragrant compounds. perfumerflavorist.com Solvent extraction, using substances like hexane (B92381) or petroleum ether, produces a "concrete" which must be further processed to yield the absolute oil. perfumerflavorist.com This method, while efficient, carries risks of solvent contamination in the final product and environmental concerns associated with solvent disposal. perfumerflavorist.com

In response to these limitations, green extraction technologies are emerging as promising alternatives for producing high-quality Narcissus poeticus oils. These methods aim to reduce or eliminate the use of petroleum-based solvents, lower energy consumption, and better preserve the integrity of the extracted compounds. herts.ac.uk

One of the most studied green technologies for this purpose is Supercritical Fluid Extraction (SFE) , particularly using carbon dioxide (SFE-CO2). nih.govresearchgate.net SFE-CO2 is considered an environmentally safe technique that offers several advantages. perfumerflavorist.comherts.ac.uk The process operates at near-room temperatures, which prevents the thermal degradation of volatile and sensitive compounds. perfumerflavorist.com Furthermore, since CO2 is a gas at atmospheric pressure, it is easily removed from the extract, leaving no solvent residue. perfumerflavorist.com

Other green extraction techniques that are being applied to various plant materials and hold potential for Narcissus poeticus include:

Subcritical Water Extraction (SWE): This method uses water at elevated temperatures and pressures to extract compounds. It is non-toxic, non-flammable, and environmentally friendly. herts.ac.uk

Ultrasound-Assisted Extraction (UAE): This technique uses the energy of ultrasonic waves to enhance the extraction process, often reducing extraction time and solvent consumption. mdpi.com

Microwave-Assisted Extraction (MAE): MAE utilizes microwave energy to heat the solvent and plant material, which increases the kinetics of extraction. herts.ac.uk

These emerging technologies represent a shift towards more sustainable and efficient production of valuable fragrance materials from Narcissus poeticus. nih.gov

Influence of Extraction Parameters on the Chemical Profile of Narcissus poeticus Oils

The chemical composition and yield of Narcissus poeticus oil are significantly influenced by the parameters used during extraction. Research focused on Supercritical CO2 Extraction (SFE-CO2) demonstrates how adjustments in pressure and the use of co-solvents can systematically alter the final product. nih.gov

In a study on freeze-dried N. poeticus flowers, experiments were conducted at a constant temperature of 40°C while varying the pressure. The results showed a clear correlation between increasing pressure and higher extract yields. The yield of the extracted fraction was significantly higher at 48 MPa compared to lower pressures of 12, 24, and 36 MPa. nih.gov

The addition of a co-solvent also plays a crucial role. The introduction of 5% ethanol (EtOH) to the supercritical CO2 at 48 MPa increased the total extract yield by approximately 32% compared to using pure CO2 at the same pressure. nih.gov

Table 1: Influence of SFE-CO2 Parameters on Narcissus poeticus Extract Yield

Pressure (MPa)	Co-Solvent	Mean Extract Yield (%)
12	None	1.63
24	None	1.95
36	None	2.10
48	None	2.36

This table is based on data from a study on SFE-CO2 extraction of N. poeticus flowers. nih.gov

Beyond yield, these parameters directly affect the chemical profile of the extract. A detailed analysis identified 116 different volatile compounds across the various SFE-CO2 extracts. nih.gov The extraction conditions altered the concentration of these compounds. For instance, aliphatic hydrocarbons (waxes) constituted a major portion of the extracts, ranging from 41.47% to 54.93%; however, the lowest percentage of these waxes was found in the extract obtained using the ethanol co-solvent, indicating a shift in extraction selectivity. researchgate.net

The recovery of specific aromatic compounds was also parameter-dependent. The amount of benzyl (B1604629) benzoate (B1203000), a major volatile, varied from 58.98 mg/kg of plant dry weight at 24 MPa to 91.52 mg/kg at 48 MPa. nih.govresearchgate.net Similarly, the yield of α-terpineol, an oxygenated monoterpene, increased from 9.25 mg/kg at 12 MPa to 29.88 mg/kg when using the ethanol co-solvent at 48 MPa. nih.govresearchgate.net This demonstrates that specific classes of compounds can be targeted by fine-tuning the extraction parameters.

Table 2: Recovery of Key Volatile Compounds from N. poeticus under Different SFE-CO2 Conditions

Compound	Pressure / Co-Solvent	Percentage of Total Extract (%)	Yield (mg/kg plant dry weight)
Benzyl benzoate	24 MPa	9.44 - 10.22	58.98
	48 MPa	9.44 - 10.22	91.52
α-Terpineol	12 MPa	1.08 - 3.42	9.25
	48 MPa / 5% EtOH	1.08 - 3.42	29.88
Benzyl alcohol	Not specified	0.18 - 1.00	Not specified

| Benzyl linoleate (B1235992) | Not specified | 1.72 - 2.17 | Not specified |

This table presents data on major aromatic compounds identified in SFE-CO2 extracts. nih.govresearchgate.net

Different extraction methods altogether yield distinct chemical profiles. For example, studies have shown that benzyl acetate (B1210297) is the dominant compound when using the enfleurage method, whereas trans-β-ocimene is the most abundant compound derived from headspace solid-phase micro-extraction (HS-SPME), highlighting the critical role of the chosen methodology in defining the final aromatic product. researchgate.net

Table of Mentioned Chemical Compounds

Compound Name
α-terpineol
Benzyl acetate
Benzyl alcohol
Benzyl benzoate
Benzyl linoleate

Phytochemical Characterization and Elucidation of Narcissus Poeticus Oil Constituents

Comprehensive Volatile Compound Profiling of Narcissus poeticus Oils

The volatile fraction of Narcissus poeticus oil is a complex mixture of chemical classes that together create its characteristic green, floral, and balsamic notes. nih.govthegoodscentscompany.com Over 430 volatile compounds have been reported across the Narcissus genus, with N. poeticus possessing a unique and sought-after chemical signature. nih.govmdpi.com The composition can vary based on geographical origin, extraction method, and cultivar. nih.govperfumerflavorist.com Solvent extraction of the concrete yields an absolute containing these fragrant molecules. thegoodscentscompany.comperfumerflavorist.comscentree.co

Terpenoids (Monoterpenes, Sesquiterpenes) in Narcissus poeticus Oils

Terpenoids, particularly monoterpenes, are significant contributors to the scent profile of N. poeticus. researchgate.netnih.gov Both monoterpene hydrocarbons and oxygenated monoterpenes have been identified in its oil. nih.govktu.edu

One of the most prominent oxygenated monoterpenes is α-terpineol, which can be a major constituent in certain extracts, contributing a lilac-like aroma. nih.govresearchgate.netdergipark.org.tr Its concentration in supercritical CO2 (SFE-CO2) extracts has been reported to range from 1.08% to 3.42%. nih.govmdpi.com Other important monoterpenes include linalool (B1675412) and 1,8-cineole (eucalyptol), which are common constituents in various Narcissus species. nih.govresearchgate.netfrontiersin.org

Among the monoterpene hydrocarbons, limonene (B3431351) has been identified as a major component in some analyses. nih.govktu.edu (E)-β-ocimene is another key monoterpene found in high percentages in several Narcissus species, contributing to the floral scent. nih.govnih.gov

Table 1: Key Terpenoids Identified in Narcissus poeticus Oils

Compound Name	Chemical Class	Reported Presence/Significance
α-Terpineol	Oxygenated Monoterpene	Major component in some extracts (1.08–3.42%); contributes a lilac aroma. nih.govmdpi.comresearchgate.netdergipark.org.tr
(E)-β-Ocimene	Monoterpene Hydrocarbon	Found in high percentages in many Narcissus species. nih.govnih.gov
Linalool	Oxygenated Monoterpene	A common and robustly produced constituent. nih.govresearchgate.netfrontiersin.org
1,8-Cineole (Eucalyptol)	Oxygenated Monoterpene	A common and robustly produced constituent. nih.govresearchgate.netfrontiersin.org
Limonene	Monoterpene Hydrocarbon	Reported as a major monoterpene hydrocarbon. nih.govktu.edu
(Z)-β-Ocimene	Monoterpene Hydrocarbon	Identified in Narcissus flower volatiles. nih.gov

Aromatic Compounds and Phenolic Derivatives in Narcissus poeticus Oils

Aromatic compounds represent one of the most significant classes of volatiles in N. poeticus oil, defining its core fragrance. mdpi.comresearchgate.net This group is largely composed of benzenoids and phenylpropanoids. nih.govfrontiersin.org

Benzyl (B1604629) benzoate (B1203000) is frequently the most abundant aromatic compound, with concentrations in SFE-CO2 extracts ranging from 9.44% to 10.22%. nih.govmdpi.com It imparts a balsamic and faintly floral character. nih.gov Other major aromatic esters include benzyl acetate (B1210297), a primary component in the headspace of living flowers, and methyl cinnamate (B1238496). nih.gov

Table 2: Major Aromatic and Phenolic Compounds in Narcissus poeticus Oils

Compound Name	Chemical Class	Reported Concentration / Significance
Benzyl Benzoate	Aromatic Ester	Major component (≈9% to 10.22%). nih.govmdpi.comscentree.co
Benzyl Alcohol	Aromatic Alcohol	Significant component (≈3% or 0.18–1.00%). nih.govmdpi.comscentree.co
Methyl (E)-isoeugenol	Phenylpropanoid	Identified as a major component (up to 20.0%). nih.gov
Benzyl Acetate	Aromatic Ester	Major component in headspace of living flowers (up to 44.0%). nih.gov
Cinnamyl Alcohol	Aromatic Alcohol	Reported as a main component in hexane (B92381) extracts. nih.gov
Isoeugenol	Phenylpropanoid	Identified as a main component in hexane extracts. nih.govperfumerflavorist.com
Methyl Eugenol	Phenylpropanoid	Identified as a main component in hexane extracts. nih.govperfumerflavorist.com
Eugenol	Phenylpropanoid	Present in extracts. perfumerflavorist.com
Coumarin	Benzopyranone	Reported at approximately 1%. scentree.co

Fatty Acid Composition and Lipid Constituents of Narcissus poeticus Oils

While essential oils obtained by steam distillation are largely free of lipids, solvent-based extracts like absolutes and SFE-CO2 extracts contain significant non-volatile or semi-volatile lipid constituents. nih.govperfumerflavorist.com These include fatty acid derivatives and other lipophilic compounds.

Analysis of SFE-CO2 extracts has revealed the presence of fatty acid esters, notably benzyl linoleate (B1235992) (1.72–2.17%) and benzyl linolenate (0.26–0.53%). nih.govmdpi.com Fatty acid amides have also been identified in the lipophilic fraction, including (Z)-9-octadecenamide (oleamide) and hexadecanamide (B162939) (the amide of palmitic acid). researchgate.net

Other significant lipid-soluble compounds co-extracted include the triterpenoid (B12794562) squalene (B77637) and D-α-tocopherol (a form of Vitamin E), which are considered important prenol lipids. nih.govktu.edu Aliphatic hydrocarbons, or waxes, often constitute a major part of the initial extract (41.47% to 54.93%), which are typically removed to produce the final absolute. nih.gov

Table 3: Lipid and Fatty Acid-Related Constituents in Narcissus poeticus Extracts

Compound Name	Chemical Class	Significance / Reported Presence
Benzyl Linoleate	Fatty Acid Ester	Major lipid constituent (1.72–2.17%). nih.govmdpi.com
Benzyl Linolenate	Fatty Acid Ester	Present in extracts (0.26–0.53%). nih.govresearchgate.net
(Z)-9-Octadecenamide (Oleamide)	Fatty Acid Amide	Determined in the lipophilic fraction (0.44-1.00%). researchgate.net
Hexadecanamide	Fatty Acid Amide	Derivative of palmitic acid, found in the lipophilic fraction. researchgate.net
Squalene	Triterpenoid	Important prenol lipid found in extracts. nih.govktu.edu
D-α-Tocopherol	Tocopherol (Vitamin E)	Important prenol lipid found in extracts. nih.govktu.edu

Minor Volatile Constituents and Trace Compounds Analysis

The unique character of N. poeticus oil is refined by a multitude of minor and trace compounds that, despite their low concentrations, can have a significant olfactory impact. tandfonline.com Detailed GC-MS analyses have led to the identification of over 80 new minor volatile components in narcissus absolute, adding to the nearly 200 components previously known. tandfonline.com

This category includes a variety of chemical classes. Aldehydes such as heptanal, nonanal, (2E,4E)-decadienal, and octadecanal (B32862) are present. nih.govktu.edu Lactones, including dihydroactinidiolide (B95004) and 4,8,12,16-tetramethyl heptadecan-4-olide, have also been identified as abundant in this class. nih.govktu.edu

Indole, a nitrogen-containing aromatic heterocyclic compound, is another important trace component, known for its intensely floral note at high dilutions. nih.gov The presence of these and many other trace compounds contributes to the complex floral notes reminiscent of jasmine, rose, and tuberose. tandfonline.com

Non-Volatile Phytochemicals Potentially Co-extracted with Narcissus poeticus Oils

Solvent extraction methods used to produce concretes and absolutes can co-extract non-volatile or sparingly volatile compounds alongside the desired fragrant oils. perfumerflavorist.com In the case of N. poeticus, this non-volatile fraction is notable for containing a class of bioactive compounds specific to the Amaryllidaceae family.

Alkaloids and Amaryllidaceae Alkaloids in Narcissus poeticus Extracts

Plants of the Amaryllidaceae family are known to synthesize a unique group of isoquinoline (B145761) alkaloids, and the genus Narcissus is a rich source of these compounds. researchgate.netub.edunih.gov While the primary target of fragrance extraction is the volatile oil, these non-volatile alkaloids can be present in the initial extracts, particularly those from the bulbs but also potentially from flowers. nih.govmiguelprudencio.com

Numerous Amaryllidaceae alkaloids of various structural types have been isolated from Narcissus poeticus. A phytochemical study on N. poeticus cv. Pink Parasol led to the isolation of fifteen different alkaloids. nih.govmiguelprudencio.com These belong to several structural classes, including homolycorine, galanthamine (B1674398), haemanthamine, and lycorine (B1675740) types. miguelprudencio.com Two novel alkaloids, narcipavline and narcikachnine, were also discovered in this cultivar. nih.govmiguelprudencio.com

Other known alkaloids identified in Narcissus species include narwedine, masonine, lycoramine, oduline, and haemanthamine. miguelprudencio.com The presence of these complex molecules underscores the rich and diverse chemical profile of extracts derived from this plant, extending beyond its aromatic components.

Table 4: Selection of Amaryllidaceae Alkaloids Identified in Narcissus poeticus

Alkaloid Name	Structural Type
Narcipavline	Novel (Galanthamine/Galanthindole hybrid)
Narcikachnine	Novel (Galanthamine/Galanthindole hybrid)
Homolycorine	Homolycorine
Lycoramine	Galanthamine
Galanthamine	Galanthamine
Haemanthamine	Haemanthamine
Lycorine	Lycorine
Narwedine	Galanthamine
Masonine	Homolycorine
Oduline	Homolycorine

Flavonoids and Phenolic Acids Present in Narcissus poeticus

The essential oil of Narcissus poeticus is primarily known for its volatile aromatic compounds, but the flower extracts also contain a variety of non-volatile phytochemicals, including flavonoids and phenolic acids. These compounds contribute to the plant's biological properties and can be co-extracted depending on the method used.

Research on an ethanolic extract of N. poeticus from Romania identified several significant phenolic compounds. nih.gov The primary phenolic acids found were chlorogenic acid, p-coumaric acid, and ferulic acid. nih.gov Accompanying these were notable flavonoids, specifically hyperoside, isoquercitrin, and quercitrin. nih.gov Studies on the broader Narcissus genus support the presence of a rich profile of these compounds. For instance, analysis of various narcissus cultivars has led to the identification of seventeen different flavonol glycosides. nih.govresearchgate.net While not exclusively focused on N. poeticus, research into the closely related Narcissus tazetta has revealed the presence of gallic acid, caffeic acid, vanillic acid, and salicylic (B10762653) acid. uobaghdad.edu.iq The same study also identified flavonoids such as rutin, quercetin, apigenin, luetolin, and kaempferol (B1673270) in N. tazetta bulbs. uobaghdad.edu.iq The biosynthesis of flavonoids is linked to pigment production in the flowers. researchgate.net These findings underscore that while the essential oil is valued for its fragrance, the flower itself is a reservoir of diverse phenolic and flavonoid compounds.

Interactive Table: Phenolic Compounds in the Genus Narcissus

Compound	Class	Species Identified In
Chlorogenic Acid	Phenolic Acid	N. poeticus, N. tazetta nih.govuobaghdad.edu.iq
p-Coumaric Acid	Phenolic Acid	N. poeticus nih.gov
Ferulic Acid	Phenolic Acid	N. poeticus nih.gov
Gallic Acid	Phenolic Acid	N. tazetta uobaghdad.edu.iq
Caffeic Acid	Phenolic Acid	N. tazetta uobaghdad.edu.iq
Vanillic Acid	Phenolic Acid	N. tazetta uobaghdad.edu.iq
Salicylic Acid	Phenolic Acid	N. tazetta uobaghdad.edu.iq
Hyperoside	Flavonoid	N. poeticus nih.gov
Isoquercitrin	Flavonoid	N. poeticus nih.gov
Quercitrin	Flavonoid	N. poeticus nih.gov
Rutin	Flavonoid	N. tazetta uobaghdad.edu.iq
Quercetin	Flavonoid	N. tazetta uobaghdad.edu.iq
Apigenin	Flavonoid	N. tazetta uobaghdad.edu.iq
Luetolin	Flavonoid	N. tazetta uobaghdad.edu.iq
Kaempferol	Flavonoid	N. tazetta uobaghdad.edu.iq

Chemotaxonomic Significance of Narcissus poeticus Oil Composition

The chemical composition of essential oils is a critical tool in chemotaxonomy, providing a molecular fingerprint to differentiate between closely related species. Within the genus Narcissus, the volatile profiles of different species show significant variation, allowing for their distinction.

Narcissus poeticus is characterized by a highly complex and distinct aromatic profile. Analyses of its absolute and supercritical CO2 extracts reveal major constituents to be benzyl benzoate, benzyl linoleate, and benzyl alcohol. nih.govmdpi.com Other significant compounds identified include α-terpineol and methyl (E)-isoeugenol. researchgate.net This intricate blend, which contributes to its renowned green, woody, and deep floral odor, is distinct from other commercially important Narcissus species. tandfonline.com

In contrast, the essential oil of Narcissus tazetta is often dominated by the monoterpene (E)-β-ocimene (trans-β-ocimene), which can comprise over 60% of the oil from certain geotypes. nih.govresearchgate.net Similarly, Narcissus jonquilla is characterized by high levels of (E)-β-ocimene, but also contains significant amounts of linalool and methyl benzoate, which impart a scent profile closer to tuberose.

These clear differences in the principal components of their essential oils are of great chemotaxonomic importance. The prevalence of benzyl esters in N. poeticus versus the dominance of monoterpenes like β-ocimene in N. tazetta and N. jonquilla serves as a reliable marker for species identification. This chemical divergence reflects the separate evolutionary paths within the genus and is fundamental for ensuring the quality and authenticity of narcissus oils in the fragrance industry.

Interactive Table: Key Chemotaxonomic Differentiators in Narcissus Oils

Compound	N. poeticus	N. tazetta	N. jonquilla
Benzyl Benzoate	Major	Minor	Minor
Benzyl Linoleate	Major	Not typically reported	Not typically reported
Benzyl Alcohol	Major	Present	Minor
(E)-β-Ocimene	Minor	Dominant	Major
Linalool	Present	Present	Major
Methyl Benzoate	Minor	Minor	Major

Seasonal and Developmental Variation in Narcissus poeticus Oil Composition

The composition of essential oils in aromatic plants is not static; it is influenced by developmental stages and environmental factors. While specific studies detailing seasonal variation of Narcissus poeticus in its natural habitat are limited, research on developmental and post-harvest changes provides significant insight into the dynamic nature of its chemical profile.

A study on Narcissus poeticus cv. 'Pheasant's Eye' monitored biochemical changes throughout the flower's life, from bud (Stage I) to senescence (Stage VI). ijarse.com This research noted that the content of total phenols increases as the flower develops and begins to senesce. ijarse.com This increase is associated with antioxidant and free-radical scavenging activities during the later stages of the flower's life. ijarse.com Furthermore, the study observed a decline in soluble proteins with a corresponding rise in α-amino acids as the flower aged, indicating protein degradation during senescence. ijarse.com

The volatile composition, which constitutes the essential oil, is also highly dynamic and sensitive to environmental conditions. Research on post-harvest Narcissus sp. flowers demonstrated that changes in temperature and light conditions drastically alter the emitted scent profile. frontiersin.org For instance, increasing the ambient temperature from a 15-5°C cycle to a 20-10°C cycle resulted in the loss of cinnamyl acetate and the new emission of indole. frontiersin.org Constant temperatures also reduced the complexity of the fragrance, with a constant 5°C causing the number of emitted compounds to drop from thirteen to six. frontiersin.org Key volatiles such as benzyl acetate, eucalyptol (B1671775) (1,8-cineole), linalool, and ocimene were found to be consistently emitted under various conditions, suggesting they are core components of the narcissus aroma. frontiersin.org However, the emission of other compounds like pinene, myrcene, and limonene was dependent on specific light or temperature regimes. frontiersin.org

These findings collectively indicate that the chemical profile of Narcissus poeticus oil is subject to significant variation. The biochemical makeup, including phenolics, changes predictably during the flower's development and senescence. Concurrently, the emission of volatile organic compounds can be substantially modified by environmental factors such as temperature, which has direct implications for the fragrance profile of the oil depending on harvesting time and post-harvest handling. ijarse.comfrontiersin.org

Biosynthetic Pathways of Key Chemical Compounds in Narcissus Poeticus Oils

Mevalonate (B85504) and Methylerythritol Phosphate (B84403) Pathways for Terpenoid Biosynthesis

Terpenoids are a diverse class of organic compounds that are major contributors to the aromatic profile of Narcissus poeticus oil. Their biosynthesis originates from two primary pathways: the mevalonate (MVA) pathway and the methylerythritol phosphate (MEP) pathway. nih.gov

The MVA pathway , located in the cytoplasm and mitochondria, is primarily responsible for producing precursors for sesquiterpenes, triterpenes, and sterols. nih.gov This pathway begins with the condensation of three molecules of acetyl-CoA to form 3-hydroxy-3-methylglutaryl-CoA (HMG-CoA), which is then reduced to mevalonate. A series of phosphorylations and a decarboxylation reaction convert mevalonate into the five-carbon building blocks, isopentenyl pyrophosphate (IPP) and its isomer, dimethylallyl pyrophosphate (DMAPP).

Conversely, the MEP pathway operates in the plastids and is the main source of precursors for monoterpenes, diterpenes, and carotenoids. nih.gov This pathway starts with the condensation of pyruvate (B1213749) and glyceraldehyde 3-phosphate. Through a series of enzymatic steps, this leads to the formation of IPP and DMAPP.

These five-carbon units, IPP and DMAPP, are the universal precursors for all terpenoids. The head-to-tail condensation of these units, catalyzed by various prenyltransferases, generates geranyl pyrophosphate (GPP, C10), farnesyl pyrophosphate (FPP, C15), and geranylgeranyl pyrophosphate (GGPP, C20). These larger molecules then serve as substrates for a variety of terpene synthases (TPS), which catalyze the formation of the vast array of cyclic and acyclic terpenoid skeletons found in Narcissus poeticus oil. For instance, compounds like limonene (B3431351) and α-terpineol are derived from GPP, while various sesquiterpenes are formed from FPP. nih.govnih.gov

Shikimate Pathway and Phenylpropanoid Biosynthesis in Narcissus poeticus

The shikimate pathway is a crucial metabolic route in plants for the biosynthesis of aromatic amino acids—phenylalanine, tyrosine, and tryptophan—which are the precursors to a wide range of secondary metabolites, including phenylpropanoids. mdpi.comfrontiersin.org This pathway is particularly significant in Narcissus poeticus as it leads to the formation of many of its characteristic fragrant compounds. nih.gov

The pathway begins with the condensation of phosphoenolpyruvate (B93156) and erythrose 4-phosphate, leading to the formation of shikimic acid. Through a series of enzymatic reactions, shikimic acid is converted to chorismic acid, a key branch point intermediate. Chorismate mutase then converts chorismate to prephenate, which is a precursor to both phenylalanine and tyrosine.

Phenylalanine is the starting point for the phenylpropanoid pathway. The first committed step is the deamination of phenylalanine by the enzyme phenylalanine ammonia-lyase (PAL) to produce cinnamic acid. mdpi.comuqtr.ca Subsequent hydroxylations and methylations, catalyzed by enzymes such as cinnamate (B1238496) 4-hydroxylase (C4H) and caffeic acid O-methyltransferase, generate a variety of phenylpropanoids. mdpi.com These compounds, including benzyl (B1604629) benzoate (B1203000), benzyl alcohol, and cinnamyl alcohol, are major constituents of the essential oil of N. poeticus. nih.govnih.gov In some cases, these compounds can undergo further modifications, such as esterification, to produce derivatives like benzyl acetate (B1210297). nih.govnih.gov

Alkaloid Biosynthesis: Focus on Amaryllidaceae Alkaloids in Narcissus poeticus

Narcissus poeticus, like other members of the Amaryllidaceae family, produces a unique class of nitrogen-containing compounds known as Amaryllidaceae alkaloids. oup.comnih.gov While not primary components of the fragrant oil, their biosynthetic pathways are intertwined with those of the aromatic compounds. The central precursor for all Amaryllidaceae alkaloids is norbelladine (B1215549). oup.comnih.govdoaj.org

The biosynthesis of norbelladine involves the condensation of tyramine (B21549) and 3,4-dihydroxybenzaldehyde (B13553) (3,4-DHBA). mdpi.comoup.com Tyramine is derived from the decarboxylation of tyrosine, a product of the shikimate pathway, by the enzyme tyrosine decarboxylase (TYDC). oup.com The other precursor, 3,4-DHBA, is synthesized from L-phenylalanine via the phenylpropanoid pathway. mdpi.com

The condensation of tyramine and 3,4-DHBA to form a Schiff base, norcraugsodine, is catalyzed by norbelladine synthase (NBS). oup.comfrontiersin.org This intermediate is then reduced to norbelladine by noroxomaritidine reductase (NR). frontiersin.org

From norbelladine, a variety of alkaloid skeletons are formed through different oxidative coupling reactions. A key modification is the methylation of norbelladine to 4′-O-methylnorbelladine by the enzyme norbelladine 4′-O-methyltransferase (N4OMT). nih.govnih.govplos.org This compound serves as a crucial branch-point intermediate for the biosynthesis of various alkaloids, including galanthamine (B1674398). The proposed pathway to galanthamine from 4′-O-methylnorbelladine involves a para-ortho oxidative coupling, followed by reduction and methylation steps. plos.orguniversiteitleiden.nl

Genetic and Enzymatic Regulation of Secondary Metabolite Production in Narcissus poeticus

The biosynthesis of the complex array of compounds in Narcissus poeticus oils is tightly regulated at both the genetic and enzymatic levels. The expression of genes encoding key enzymes in the biosynthetic pathways is a primary control point. plos.orgliverpool.ac.uk

For instance, the expression of genes such as phenylalanine ammonia-lyase (PAL) and tyrosine decarboxylase (TYDC) is crucial for providing the precursors for both phenylpropanoids and alkaloids. nih.gov Studies have shown that the expression levels of these genes can vary in different tissues and at different developmental stages of the plant, correlating with the accumulation of specific compounds. researchgate.net

Similarly, the activity of terpene synthases (TPS) determines the specific terpenoids produced. The presence of different TPS genes and their differential expression contribute to the unique terpene profile of N. poeticus. The regulation of these pathways is also influenced by transcription factors, which are proteins that bind to specific DNA sequences to control the rate of transcription of genetic information from DNA to messenger RNA. mdpi.com Families of transcription factors like MYB, bHLH, and WRKY are known to be involved in regulating secondary metabolism in plants. mdpi.comresearchgate.net

Furthermore, there can be competition between different biosynthetic pathways for common precursors. For example, the flux of metabolites through the shikimate pathway can be directed towards either phenylpropanoid/benzenoid production for fragrance or flavonoid biosynthesis for pigmentation, suggesting a competitive relationship between these pathways. researchgate.netmdpi.com

Environmental Stress and its Impact on Biosynthetic Pathways of Oil Constituents

The production of secondary metabolites in plants, including the constituents of Narcissus poeticus oil, is significantly influenced by environmental stress. nih.govtaylorfrancis.com Abiotic factors such as temperature, light intensity, water availability, and nutrient levels can alter the plant's metabolism and lead to changes in the composition of its essential oil. frontiersin.orgnih.gov

Stress conditions can trigger signaling pathways within the plant that lead to the upregulation of genes involved in secondary metabolite biosynthesis. taylorfrancis.com For example, exposure to high or low temperatures, drought, or high salinity can induce the production of various compounds that help the plant to cope with the stress. nih.gov These compounds may act as antioxidants, protectants against UV radiation, or deterrents to herbivores. nih.govmdpi.com

In Narcissus species, it has been observed that changes in light and temperature conditions can drastically alter the fragrance blend. frontiersin.org For instance, the emission of certain volatile compounds may be higher under specific light/dark cycles and temperature regimes. frontiersin.org This suggests that environmental cues can modulate the activity of the biosynthetic pathways, leading to a dynamic chemical profile of the essential oil. The accumulation of phenolic compounds and alkaloids can also be enhanced under stress conditions as part of the plant's defense response. nih.govmdpi.com

In Vitro and Non Human in Vivo Biological Activities of Narcissus Poeticus Oils

Antioxidant and Radical Scavenging Properties of Narcissus poeticus Oils and Components

Extracts derived from Narcissus poeticus have demonstrated notable antioxidant capabilities, primarily attributed to their rich phytochemical composition. ijsrst.com The presence of compounds such as flavonoids, chlorogenic acid, p-coumaric acid, and ferulic acid contributes significantly to this activity. nih.govmdpi.com Furthermore, specific alkaloids found within the Narcissus genus are recognized for their antioxidant properties. nih.gov The oil also contains other antioxidant constituents, including vitamin E (α-tocopherol) and squalene (B77637), which enhance its capacity to neutralize free radicals. researchgate.net

Mechanisms of Antioxidant Action at the Cellular Level

At the cellular level, the antioxidant mechanism of Narcissus poeticus extracts involves the direct scavenging of reactive oxygen species (ROS). ijsrst.com This action helps protect cells from oxidative stress, a key factor in cellular damage. The primary cellular defense against oxidative stress is regulated by the Nrf2/Keap1 signaling pathway, which controls the expression of numerous antioxidant enzymes. nih.gov While direct studies on N. poeticus and this specific pathway are limited, the presence of potent antioxidant compounds suggests a potential interaction with such cellular defense systems. The ability of the extracts to function as antiradical agents is a key component of their protective effects.

Antimicrobial Activity of Narcissus poeticus Oils Against Model Organisms

The oils and extracts of Narcissus poeticus and related species within the Amaryllidaceae family possess a broad spectrum of antimicrobial properties. nih.gov Research has confirmed that various extracts from the Narcissus genus exhibit antibacterial, antifungal, and antiviral activities. nih.gov This wide-ranging efficacy is linked to the complex mixture of bioactive molecules present in the plant, particularly its alkaloid content.

Antibacterial Efficacy Against Gram-Positive and Gram-Negative Bacteria

Narcissus poeticus oil has been reported to be effective against both Gram-positive and Gram-negative bacteria. natureinbottle.com The structural differences between these bacterial types often result in varied susceptibility to antimicrobial agents. nih.gov Gram-positive bacteria, which lack an outer membrane, are generally more susceptible to the hydrophobic components found in essential oils. mdpi.com These compounds can penetrate the less complex cell wall and disrupt the cytoplasmic membrane, leading to cell lysis. mdpi.com Although specific studies on N. poeticus oil against a wide array of bacterial strains are still emerging, research on the related Narcissus tazetta has shown that its phenolic and alkaloid extracts possess moderate antibacterial activity against pathogens like E. coli, P. aeruginosa, S. aureus, and Bacillus subtilis. researchgate.net

Antifungal and Antiviral Potential of Narcissus poeticus Oil Constituents

The constituents of Narcissus poeticus also show promise in combating fungal and viral pathogens. Extracts from the Amaryllidaceae family are known to have pronounced antifungal activities. nih.gov The alkaloids present in Narcissus extracts are largely credited with these properties. nih.gov

In terms of antiviral potential, alkaloids from the Narcissus genus have been a subject of significant interest. nih.gov These compounds have been investigated for their efficacy against various viruses, demonstrating the plant's potential as a source of novel antiviral agents.

Anti-inflammatory Research on Narcissus poeticus Oils and Isolated Compounds (In Vitro/Non-Human Models)

Scientific evidence supports the anti-inflammatory properties of Narcissus poeticus oils and extracts in non-human and in vitro models. ijsrst.comnatureinbottle.com These properties are linked to the presence of various bioactive compounds that can modulate the body's inflammatory response.

Modulation of Inflammatory Mediators and Signaling Pathways

The anti-inflammatory effects of Narcissus extracts are achieved through the regulation of specific inflammatory mediators and signaling pathways. Terpenoids, which are common in essential oils, are known to inhibit the production of inflammatory mediators such as nitric oxide (NO), prostaglandin (B15479496) E2 (PGE2), tumor necrosis factor-alpha (TNF-α), interleukin-6 (IL-6), and interleukin-8 (IL-8). nih.gov

Research on a closely related species, Narcissus tazetta, has shown that its extracts can influence gene expression related to inflammation. nuskin.com These extracts were found to decrease the expression of pro-inflammatory genes while increasing the expression of anti-inflammatory genes, such as the interleukin-1 receptor antagonist (IL1RN). nuskin.com Many essential oils exert their anti-inflammatory effects by inhibiting key signaling pathways like the nuclear factor-kappa B (NF-κB) pathway, which is a central regulator of inflammation. consensus.appconsensus.app

Table 1: Summary of Biological Activities

Biological Activity	Key Findings	Affected Mediators/Pathways
Antioxidant	Possesses significant radical scavenging properties due to polyphenols, alkaloids, and vitamins.	Reactive Oxygen Species (ROS)
Antibacterial	Effective against both Gram-positive and Gram-negative bacteria.	Bacterial cell wall and cytoplasmic membrane
Antifungal	Extracts demonstrate notable antifungal properties.	Fungal cell integrity
Antiviral	Contains alkaloids with demonstrated antiviral potential.	Viral replication mechanisms
Anti-inflammatory	Reduces the expression of pro-inflammatory markers and modulates inflammatory pathways.	IL-8, NF-κB, Prostaglandins, TNF-α

Enzymatic Inhibition and Receptor Binding Studies with Narcissus poeticus Constituents

Constituents within Narcissus poeticus have demonstrated notable inhibitory effects against several key enzymes, highlighting their potential pharmacological relevance.

The Amaryllidaceae family, to which N. poeticus belongs, is a well-known source of alkaloids with cholinesterase-inhibiting properties. scielo.br This activity is crucial for the management of Alzheimer's disease, as it increases the levels of the neurotransmitter acetylcholine (B1216132) in the brain. scielo.brresearchgate.net

The flower absolute of N. poeticus, which contains terpenoids and benzene (B151609) derivatives rather than a high concentration of alkaloids, has been shown to inhibit both acetylcholinesterase (AChE) and butyrylcholinesterase (BuChE). researchgate.net Notably, the absolute is a more potent inhibitor of BuChE than AChE. researchgate.net At a concentration of 0.1 mg/mL, the flower oil demonstrated a 39% inhibition of AChE. researchgate.netnih.govjournal-jop.org The inhibition is characterized as a non-competitive 'mixed' type. researchgate.net

Alkaloid-rich extracts from specific cultivars of N. poeticus show significant and often selective activity. For instance, an extract from N. poeticus cv. Pink Parasol displayed potent inhibition of human butyrylcholinesterase (HuBuChE) with a half-maximal inhibitory concentration (IC50) of 3.3 ± 0.5 µg/mL. miguelprudencio.comresearchgate.net A newly identified alkaloid from this cultivar, narcipavline, also showed noteworthy HuBuChE inhibitory activity with an IC50 value of 24.4 ± 1.2 µM. miguelprudencio.commiguelprudencio.com In contrast, another study identified a steroidal alkaloid from N. poeticus that inhibited AChE with 50% inhibition at 1.617 ± 0.21 µM. tandfonline.com

Interactive Data Table: Cholinesterase Inhibition by Narcissus poeticus Extracts and Constituents

Extract/Compound	Enzyme Target	Activity (IC50 / % Inhibition)	Reference
Flower Oil Absolute	Acetylcholinesterase (AChE)	39% inhibition @ 0.1 mg/mL	researchgate.netnih.gov
Flower Oil Absolute	Butyrylcholinesterase (BuChE)	More potent than AChE inhibition	researchgate.net
Alkaloid Extract (cv. Pink Parasol)	Human BuChE (HuBuChE)	IC50: 3.3 ± 0.5 µg/mL	miguelprudencio.comresearchgate.net
Alkaloid Extract (cv. Pink Parasol)	Human AChE (HuAChE)	IC50: 191.3 ± 20.2 µg/mL	researchgate.net
Narcipavline (from cv. Pink Parasol)	Human BuChE (HuBuChE)	IC50: 24.4 ± 1.2 µM	miguelprudencio.commiguelprudencio.com
Unspecified Steroidal Alkaloid	Acetylcholinesterase (AChE)	50% inhibition @ 1.617 ± 0.21 µM	tandfonline.com

Research has also explored the effects of N. poeticus on other enzymes relevant to health and cosmetics. Tyrosinase is a key enzyme in melanin (B1238610) synthesis, and its inhibition is sought for skin-lightening effects. A commercial cosmetic ingredient derived from N. poeticus cell cultures, marketed as Inside Light Poet's narcissus, has been shown to reduce melanin synthesis by inhibiting tyrosinase activity. glenncorp.com In a co-culture of melanocytes and keratinocytes, this extract at a 0.5% concentration decreased tyrosinase activity by 18-19%. glenncorp.com

While some alkaloids from the Amaryllidaceae family, such as homonojirimycin, are known inhibitors of α-glucosidase, an enzyme targeted in diabetes management, specific studies on extracts from N. poeticus are limited. semanticscholar.org However, related species like Narcissus pseudonarcissus have demonstrated strong α-glucosidase inhibition, suggesting a potential area for future investigation into N. poeticus. researchgate.net

Cytotoxic and Apoptotic Effects of Narcissus poeticus Oils on Cancer Cell Lines (In Vitro)

Historically, oil from N. poeticus was used in ancient Greece to treat uterine tumors. nih.govnih.govnih.gov Modern in vitro research has substantiated the antiproliferative and cytotoxic potential of its constituent alkaloids against various cancer cell lines.

Alkaloids such as hemantamine and lycorine (B1675740), which are found in N. poeticus, have been shown to inhibit the proliferation of 16 different human cancer cell lines. scielo.brresearchgate.net Further studies on alkaloids isolated from N. poeticus cv. Pink Parasol confirmed cytotoxic activity against a panel of human cancer cells, including Jurkat (leukemia), MOLT-4 (leukemia), A549 (lung), HT-29 (colon), PANC-1 (pancreas), A2780 (ovary), HeLa (cervical), and MCF-7 (breast) cell lines. miguelprudencio.com

Pancracine (B1215033), another montanine-type alkaloid isolated from N. poeticus, inhibits the proliferation of A549 lung adenocarcinoma cells and induces apoptotic cell death in MOLT-4 leukemic cells. mdpi.com Conversely, the alkaloid narwedine, also found in N. poeticus, has been reported to have poor cytotoxic activity, with cell viabilities remaining above 90% in tested lines. thieme-connect.comthieme-connect.com This indicates that the cytotoxic profile of an extract is highly dependent on its specific alkaloid composition.

Interactive Data Table: Cytotoxic Activity of Alkaloids Found in Narcissus poeticus

Alkaloid	Cancer Cell Line(s)	Observed Effect	Reference
Hemantamine	16 human cancer cell lines	Inhibition of cell proliferation	scielo.brresearchgate.net
Lycorine	16 human cancer cell lines	Inhibition of cell proliferation	scielo.brresearchgate.net
Pancracine	A549 (Lung Adenocarcinoma)	Proliferation inhibition	mdpi.com
Pancracine	MOLT-4 (Leukemia)	Induction of apoptosis	mdpi.com
Narwedine	Various	Poor cytotoxic activity (>90% cell viability)	thieme-connect.comthieme-connect.com

The mechanisms underlying the cytotoxic effects of N. poeticus constituents involve the induction of apoptosis through specific molecular pathways. Narciclasine (B1677919), a potent Amaryllidaceae isocarbostyril, induces apoptosis by activating both the extrinsic death receptor pathway and the intrinsic mitochondrial pathway. nih.gov In different cancer cell lines (MCF-7, PC-3, and MDA-MB-231), narciclasine treatment leads to the activation of initiator caspases of the death receptor pathway, such as caspase-8 and/or caspase-10. nih.gov This can be followed by a mitochondria-dependent amplification step involving Bid processing, cytochrome c release, and caspase-9 activation. nih.gov A key finding is that narciclasine is highly selective for cancer cells, as it does not induce apoptosis in normal human fibroblasts. nih.gov

The alkaloid pancracine also triggers apoptosis through multiple routes. In MOLT-4 leukemia cells, it activates effector caspases-3/7, as well as initiator caspase-9 (mitochondrial pathway) and caspase-8 (death receptor pathway). mdpi.com Lycorine has been found to induce apoptosis in prostate cancer cells through the inhibition of the NF-κB signaling pathway. cuni.cz

Neurobiological Effects of Narcissus poeticus Components in Model Systems (Non-Human)

The primary neurobiological effect of N. poeticus components studied in non-human models relates to their potential in managing neurodegenerative disorders, largely through cholinesterase inhibition. mdpi.com The inhibition of AChE and BuChE by its flower oil and specific alkaloids is directly relevant to preclinical models of Alzheimer's disease and other forms of dementia characterized by a cholinergic deficit. researchgate.netnih.gov

While direct in vivo studies on N. poeticus for cognitive enhancement are not widely published, research on the related Narcissus tazetta has shown that its galanthamine-containing extract can ameliorate ethanol-induced amnesia in rats. This provides a strong rationale for the potential neuroprotective and cognitive-enhancing effects of N. poeticus components in similar non-human model systems.

Insecticidal and Repellent Activities of Narcissus poeticus Oils

Extracts from the Amaryllidaceae family are known to possess insecticidal properties, which are often attributed to their alkaloid content. nih.gov Specific research into Narcissus poeticus has demonstrated its potential as a natural pest control agent. In one study, aqueous extracts made from ground N. poeticus plant material were tested for their ability to deter feeding by the pine weevil (Hylobius abietis), a significant pest in forestry. trifolio-m.de The results indicated that the extract had a feeding deterrent effect, suggesting its utility in crop protection. trifolio-m.de

Phytotoxic Effects and Allelopathic Interactions of Narcissus poeticus Extracts

The investigation into the biological activities of oils and extracts from Narcissus poeticus, commonly known as the poet's daffodil, has revealed significant phytotoxic and allelopathic properties. These characteristics, primarily attributed to the complex array of secondary metabolites within the plant, influence its interactions with surrounding flora. The allelopathic potential of Narcissus species is a subject of growing interest for its ecological implications and potential applications in agriculture and horticulture.

Research has demonstrated that extracts from various Narcissus species can exert inhibitory effects on the germination and growth of other plants. This phenomenon is largely linked to the presence of a diverse group of alkaloids, for which the Amaryllidaceae family, to which Narcissus belongs, is renowned. While direct and extensive research specifically on the oils of Narcissus poeticus is somewhat limited, studies on the genus and its chemical constituents provide a strong basis for understanding its allelopathic capabilities.

The mucilage secreted by Narcissus bulbs, for instance, has been observed to produce harmful effects on several plant species, including rose, rice, and cabbage, by inhibiting seed germination and seedling growth. researchgate.net This inhibitory action is often attributed to the presence of potent alkaloids. One of the most studied of these is narciclasine, an Amaryllidaceae alkaloid isolated from Narcissus bulbs, which has been identified as a cause of inhibitory effects on the growth and plastid development in radish cotyledons. ccsenet.org

For instance, benzyl (B1604629) benzoate (B1203000) has demonstrated significant phytotoxic activity, inhibiting the growth of both the root system and shoots of various plant species. scispace.com Similarly, linalool (B1675412) has been reported to exhibit strong phytotoxic potential, leading to a reduction in emergence and negatively affecting seedling length and biomass. researchgate.net The presence and concentration of these and other bioactive compounds in the essential oil of Narcissus poeticus underscore its potential to influence the establishment and growth of neighboring plants.

The following tables present a summary of research findings on the phytotoxic effects of Narcissus extracts on various plant species and the chemical composition of Narcissus poeticus essential oil, highlighting the compounds with known phytotoxic activity.

Table 1: Phytotoxic Effects of Narcissus Extracts on Various Plant Species

Target Plant Species	Narcissus Variety/Extract	Observed Phytotoxic Effects	Reference
Snapdragon (Antirrhinum nanum 'Frosted Flames')	N. tazetta 'Paper-white'	60-80% reduction in seed germination; 14-25 day delay in germination.	ccsenet.org
Coleus (Coleus scutellarioides 'Dragon Sunset' and 'Volcano' hybrids)	N. jonquilla 'Quail' and N. 'Ice Follies' leaf residues	Up to 50% stunting; chlorosis in leaf blades.	ccsenet.org
Basil (Ocimum basilicum 'Genovese')	N. 'Ice Follies' and N. tazetta 'Thalia' bulbs	Reduced growth and fresh weight; chlorosis.	ccsenet.orgresearchgate.net
Cosmos (Cosmos sulphureus 'Polidor')	Narcissus co-planting	Delayed flowering.	ccsenet.orgresearchgate.net
Zinnia (Zinnia elegans 'Envy Double')	Narcissus co-planting	Delayed flowering.	ccsenet.orgresearchgate.net
Radish (Raphanus sativus)	Narciclasine from Narcissus bulbs	Inhibition of growth and plastid development in excised cotyledons.	ccsenet.org

Table 2: Major Chemical Constituents of Narcissus poeticus Oil and Their Known Phytotoxic Activity

Compound	Percentage in Oil (Range)	Known Phytotoxic Activity	Reference
Benzyl benzoate	9.44–10.22%	Inhibits root and shoot growth.	scispace.com
Benzyl linoleate (B1235992)	1.72–2.17%	Not extensively studied for phytotoxicity.
Benzyl alcohol	0.18–1.00%	Can inhibit germination and seedling growth at high concentrations.
α-Terpineol	1.08–3.42%	Can inhibit seedling germination and root and shoot elongation.	researchgate.net
Linalool	Present	Reduces emergence and negatively affects seedling length and biomass.	researchgate.net

Advanced Analytical Methodologies for Narcissus Poeticus Oil Research

Gas Chromatography-Mass Spectrometry (GC-MS) for Volatile Compound Analysis

Gas Chromatography-Mass Spectrometry (GC-MS) stands as a cornerstone technique for the analysis of volatile and semi-volatile compounds, which constitute the characteristic aroma of Narcissus poeticus oil. In this method, the oil sample is vaporized and injected into a gas chromatograph, where compounds are separated based on their boiling points and affinity for a stationary phase within a long capillary column. As each separated compound elutes from the column, it enters a mass spectrometer, which ionizes the molecules and separates the resulting fragments based on their mass-to-charge ratio, generating a unique mass spectrum for each compound.

Research utilizing GC-MS has successfully identified a vast array of volatile constituents in N. poeticus. In one study, 116 volatile compounds were identified in supercritical CO2 extracts of N. poeticus flowers. nih.gov Key identified aromatic compounds included benzyl (B1604629) benzoate (B1203000), benzyl linoleate (B1235992), and benzyl alcohol. nih.gov Other studies using headspace solid-phase microextraction (HS-SPME) coupled with GC-MS have identified major aroma components such as (E)-β-ocimene and benzyl acetate (B1210297) in related Narcissus species, highlighting the technique's sensitivity for capturing the aromatic profile. nih.gov The primary volatile compounds identified through GC-MS analysis often include alcohols, alkenes, and esters. mdpi.com

Table 1: Selected Volatile Compounds Identified in Narcissus poeticus Flower Extracts by GC-MS Data sourced from a study on supercritical CO2 extracts. nih.gov

Compound Category	Compound Name
Aromatic Compounds	Benzyl benzoate
Benzyl alcohol
Methyl (E)-isoeugenol
Terpenoids	(E)-β-ocimene
Linalool (B1675412)
α-Terpineol
Esters	Benzyl acetate
Benzyl linoleate

For exceptionally complex mixtures like essential oils, conventional one-dimensional GC-MS may not provide adequate separation, leading to co-eluting peaks where multiple compounds exit the column simultaneously. Comprehensive two-dimensional gas chromatography (GCxGC) coupled with a mass spectrometer, often a high-speed Time-of-Flight (TOF) detector, offers a powerful solution. science.gov This technique employs two different columns with orthogonal separation mechanisms (e.g., a non-polar column followed by a polar column). The effluent from the first column is trapped, focused, and re-injected in fractions onto the second column. This results in a significantly enhanced separation capacity, spreading the compounds across a two-dimensional plane and allowing for the resolution of components that would otherwise overlap. science.gov The use of GCxGC can separate unresolved complex mixtures that appear as "humps" in traditional GC-MS analysis. science.gov

High-Performance Liquid Chromatography (HPLC) for Non-Volatile Constituent Analysis

While GC-MS is ideal for volatiles, Narcissus poeticus also contains a rich profile of non-volatile constituents, primarily alkaloids and phenolic compounds, which require different analytical approaches. nih.gov High-Performance Liquid Chromatography (HPLC) is the premier technique for separating these less volatile, often larger and more polar molecules. researchgate.net In HPLC, the sample is dissolved in a liquid solvent (the mobile phase) and pumped at high pressure through a column packed with a solid adsorbent material (the stationary phase). Compounds separate based on their differential interactions with the stationary and mobile phases. A detector, such as a Diode-Array Detector (DAD) that measures UV-Vis absorbance, is used to detect the compounds as they elute. This method has been instrumental in the isolation of various alkaloids from Narcissus species. researchgate.net

To achieve unambiguous identification of the non-volatile compounds separated by HPLC, the chromatograph is often coupled to a mass spectrometer (HPLC-MS). The combination of HPLC with tandem mass spectrometry (MS/MS) or high-resolution mass spectrometry (HRMS) is particularly powerful for structural elucidation. nih.govscience.gov After separation by HPLC, compounds are ionized (e.g., using electrospray ionization, ESI) and enter the mass spectrometer. researchgate.net HRMS provides highly accurate mass measurements, allowing for the determination of a compound's elemental formula. nih.govresearchgate.net Tandem MS (MS/MS) involves selecting a specific ion, fragmenting it, and analyzing the resulting fragments to gain detailed structural information. These advanced MS techniques have been critical in identifying and characterizing numerous Amaryllidaceae alkaloids in Narcissus plants. nih.govresearchgate.net

Nuclear Magnetic Resonance (NMR) Spectroscopy for Structural Elucidation

Nuclear Magnetic Resonance (NMR) spectroscopy is an unparalleled technique for the definitive structural elucidation of novel or known compounds isolated from natural sources like Narcissus poeticus. researchgate.netmdpi.com This method is based on the magnetic properties of atomic nuclei. When placed in a strong magnetic field, specific nuclei absorb and re-emit electromagnetic radiation at characteristic frequencies. The resulting NMR spectrum provides detailed information about the chemical environment of each atom, allowing chemists to piece together the molecule's exact structure, including its stereochemistry. researchgate.netmdpi.com NMR is routinely used to confirm the structures of alkaloids and other complex molecules isolated from Narcissus bulbs and extracts. researchgate.netcuni.cz

Modern NMR analysis employs a suite of one-dimensional (1D) and two-dimensional (2D) experiments. 1D experiments, such as ¹H (proton) and ¹³C (carbon-13) NMR, provide fundamental information about the types and numbers of hydrogen and carbon atoms in a molecule. mdpi.com For complex molecules like the alkaloids found in N. poeticus, 2D NMR techniques are indispensable. nih.govresearchgate.net Experiments such as COSY (Correlation Spectroscopy) reveal proton-proton couplings, while HSQC (Heteronuclear Single Quantum Coherence) and HMBC (Heteronuclear Multiple Bond Correlation) map the correlations between protons and carbons, allowing for the unambiguous assignment of all atoms within the molecular framework. nih.govmdpi.com These combined techniques were used to elucidate the structures of new alkaloids, narcipavline and narcikachnine, from Narcissus poeticus cv. Pink Parasol. researchgate.net

Infrared (IR) and Ultraviolet-Visible (UV-Vis) Spectroscopy for Fingerprinting

Infrared (IR) and Ultraviolet-Visible (UV-Vis) spectroscopy serve as valuable and rapid methods for chemical fingerprinting and preliminary characterization of Narcissus poeticus oil and its extracts.

Ultraviolet-Visible (UV-Vis) Spectroscopy measures the absorption of UV or visible light by a sample. Compounds with chromophores, such as aromatic rings found in many alkaloids and phenolic compounds, absorb light at characteristic wavelengths. dokumen.pub This technique can be used to quantify certain classes of compounds and to generate a spectral fingerprint. The complementary use of UV-Vis and NMR has been shown to be efficient for evaluating plant extracts and providing valuable information on their chemical profiles. dokumen.pub

Chemomimetrics and Computational Approaches in Narcissus poeticus Oil Analysis (e.g., Molecular Docking)

The complexity of the volatile organic compound (VOC) data generated from Narcissus poeticus oil requires advanced data analysis techniques, collectively known as chemomimetrics or chemometrics. These statistical and mathematical methods are employed to extract meaningful information from complex chemical data, enabling the classification and differentiation of samples. For instance, in studies of the Narcissus genus, cluster analysis of plant volatile organic compound (pVOC) profiles has been used to group species into distinct "chemotypes" based on characteristic combinations of floral volatiles. researchgate.netnih.gov This approach helps to identify patterns that correlate with genetic lineage, geographical origin, or specific aromatic qualities. nih.gov

In parallel with data analysis, computational approaches like molecular docking are emerging as valuable tools for predicting the biological potential of compounds identified in Narcissus poeticus oil. mdpi.com Molecular docking is a computational simulation that models the interaction between a small molecule (a ligand, such as a compound from the essential oil) and a macromolecule (a receptor, typically a protein or enzyme). nih.gov The primary goal is to predict the preferred binding mode and affinity of the ligand to the receptor, which can provide insights into its potential pharmacological activity. mdpi.comnih.gov

For example, this methodology could be used to evaluate how specific constituents of Narcissus poeticus oil, such as benzyl benzoate or α-terpineol, might interact with biological targets. nih.gov By docking these compounds against known enzyme targets—such as those involved in inflammation, oxidative stress, or neurotransmission—researchers can hypothesize their mechanism of action and prioritize them for further in vitro and in vivo testing. This in-silico approach accelerates the drug discovery process by screening a large number of compounds for potential bioactivity in a time- and cost-effective manner. researchgate.net

Hyphenated Techniques for Comprehensive Profiling (e.g., GC-FID, LC-DAD, GC-IMS)

A thorough understanding of the chemical composition of Narcissus poeticus oil is achieved through the use of hyphenated analytical techniques, which couple a separation method with a detection method. nih.govijipls.co.in This combination provides both qualitative and quantitative information with high sensitivity and specificity.

Gas Chromatography-Flame Ionization Detection (GC-FID) is a robust and widely used technique for quantitative analysis of the volatile components in essential oils. edu.krd After the compounds are separated based on their boiling points and polarity in the GC column, the FID provides a response that is proportional to the mass of the carbon atoms in the analyte, allowing for accurate quantification of each constituent. thermofisher.com

Gas Chromatography-Mass Spectrometry (GC-MS) is the gold standard for the identification of volatile compounds. researchgate.net As components elute from the GC column, they are ionized and fragmented in the mass spectrometer, creating a unique mass spectrum or "fingerprint" for each molecule. By comparing these spectra to established libraries, researchers can confidently identify dozens or even hundreds of compounds in a single analysis. A study utilizing GC-Time-of-Flight Mass Spectrometry (GC-TOF/MS) on supercritical CO2 extracts of N. poeticus successfully identified 116 different volatile compounds. nih.govmdpi.com

Gas Chromatography-Ion Mobility Spectrometry (GC-IMS) is a more recent and powerful technique for the rapid analysis of floral volatiles. nih.gov This method adds a second dimension of separation—ion mobility—to the gas chromatographic separation. nih.gov After exiting the GC column, molecules are ionized and pass through a drift tube where they are separated based on their size, shape, and charge. wiley.com This dual separation provides high sensitivity and selectivity, allowing for the rapid generation of detailed pVOC data, often without extensive sample preparation. researchgate.netnih.gov Studies on the Narcissus genus have demonstrated that GC-IMS is a rapid and sensitive method for sampling and analyzing pVOC emissions, capable of differentiating species into distinct chemotypes based on their unique scent profiles. nih.gov

The major compounds identified in Narcissus species through these techniques often include terpenoids, such as (E)-β-ocimene and linalool, and benzenoids/phenylpropanoids, with benzyl acetate and benzyl benzoate being prominent. nih.govnih.govresearchgate.net

Interactive Table: Major Volatile Compounds Identified in Narcissus poeticus Flower Extracts by GC-TOF/MS

This table presents a selection of major compounds identified in supercritical CO2 extracts of N. poeticus flowers. The percentage composition can vary based on extraction parameters.

Compound Group	Compound Name	Percentage Range (%)
Aromatics	Benzyl benzoate	9.44 - 10.22
Benzyl linoleate	1.72 - 2.17
Benzyl alcohol	0.18 - 1.00
Oxygenated Monoterpenes	α-Terpineol	1.08 - 3.42
Alcohols & Phenols	(3E)-Hexenol	0.10 - 0.52
Heneicosanol	0.43 - 1.10
Lactones	Dihydroactinidiolide (B95004)	0.42 - 0.64
Aldehydes	Heptanal	0.05 - 0.20
Nonanal	0.12 - 0.38
Prenol Lipids	Squalene (B77637)	0.05 - 0.25
D-α-Tocopherol	0.07 - 0.49

Data sourced from a study on supercritical CO2 extraction of N. poeticus flowers. nih.gov

Development of Standardized Analytical Protocols for Narcissus poeticus Oils

The high value and complex nature of Narcissus poeticus oil necessitate the development of standardized analytical protocols to ensure quality, authenticity, and consistency in the global market. venkatramna-perfumers.com Due to the volatile nature of its components, quality control is critically important. saeopa.co.za Standardized protocols, often published in pharmacopoeias or by standards organizations, provide a common basis for evaluation for producers, buyers, and regulatory bodies.

The development of a standardized monograph for Narcissus poeticus oil would typically involve defining acceptable ranges for several key parameters:

Physical Constants: These include properties like specific gravity, refractive index, and optical rotation, which are characteristic of the pure oil. saeopa.co.za

Chemical Properties: Parameters such as acid value and ester value can indicate the quality and stability of the oil. saeopa.co.za

Chromatographic Profile: A standardized GC-FID or GC-MS protocol would define the expected retention times and relative percentages of key marker compounds. This profile serves as a fingerprint to confirm the oil's identity and detect adulteration. For N. poeticus, this would involve setting acceptable concentration ranges for major constituents like benzyl benzoate and benzyl acetate, as well as for minor compounds that contribute to its unique aroma. nih.govresearchgate.net

While numerous studies have characterized the chemical composition of Narcissus oils, the establishment of a universally accepted, comprehensive analytical protocol remains a key goal. nih.govnih.govdergipark.org.tr Such a standard would protect the integrity of this valuable perfumery ingredient and provide a reliable benchmark for all commercial and research applications.

Future Directions and Emerging Research Avenues for Narcissus Poeticus Oils

Integration of Omics Technologies (Transcriptomics, Proteomics, Metabolomics) in Relation to Oil Production

The biosynthesis of the complex array of volatile compounds that constitute Narcissus poeticus essential oil is a promising area for "omics" technologies. While much of the current research on Narcissus species has focused on alkaloid production, the methodologies are directly applicable to understanding and enhancing oil production. liverpool.ac.ukliverpool.ac.ukmitacs.ca

Transcriptomics: RNA-sequencing can identify the genes that are actively expressed in the floral tissues during peak fragrance production. By comparing the transcriptomes of high-yield versus low-yield chemotypes, researchers can pinpoint specific genes encoding the enzymes responsible for synthesizing key aromatic compounds like benzyl (B1604629) benzoate (B1203000), α-terpineol, and other esters. nih.gov This knowledge is the first step toward breeding or engineering plants with enhanced fragrance profiles.

Proteomics: This approach analyzes the entire set of proteins in the flower's secretory cells, providing a direct look at the enzymatic machinery at work. Proteomics can validate gene function inferred from transcriptomics and reveal post-translational modifications that regulate enzyme activity, offering another layer of understanding of how oil production is controlled.

Metabolomics: By providing a comprehensive profile of all the small-molecule metabolites, metabolomics serves as a powerful tool to directly analyze the oil's composition and the precursor molecules involved in its synthesis. liverpool.ac.uk Comparing metabolic profiles under different environmental conditions or developmental stages can reveal how oil production is regulated, enabling the optimization of cultivation practices for maximum yield and desired chemical composition.

The integration of these omics platforms creates a powerful, systems-biology approach. For instance, a combined transcriptomic and metabolomic study could correlate the expression of specific genes with the accumulation of particular volatile compounds, thereby identifying novel biosynthetic pathways for valuable fragrance molecules.

Table 1: Key Volatile Compounds in Narcissus poeticus Oil and Potential Omics Research Focus

Nanotechnology Applications in Delivery and Research of Narcissus poeticus Constituents

The inherent volatility and low water solubility of many essential oil components pose challenges for their application, particularly in therapeutic contexts. mdpi.commdpi.com Nanotechnology offers innovative solutions to overcome these limitations by enhancing the stability, bioavailability, and controlled release of active constituents from Narcissus poeticus oil. mdpi.comelsevierpure.com

Nanoencapsulation, using carriers such as liposomes, polymeric nanoparticles, or nanoemulsions, can protect the delicate aromatic compounds from degradation due to light, heat, or oxidation. nih.gov This enhanced stability is crucial not only for perfumery, where it can lead to longer-lasting scents, but also for potential dermocosmetic or pharmaceutical applications. mdpi.com For example, encapsulating anti-inflammatory or antimicrobial compounds from the oil could enable targeted delivery to the skin, increasing their efficacy while minimizing potential irritation. mdpi.comnatureinbottle.com Furthermore, nano-delivery systems can improve the solubility of hydrophobic constituents, facilitating their study in aqueous biological systems and potentially enabling new therapeutic applications. mdpi.com

Synthetic Biology Approaches for Constituent Production (Non-Human Context)

The limited yield of essential oil from N. poeticus flowers makes its absolute one of the more precious materials in perfumery. nih.gov Synthetic biology presents a promising avenue for the sustainable and scalable production of its high-value constituents in microbial systems, such as yeast or bacteria. mitacs.ca

This approach involves identifying the complete biosynthetic pathway for a target molecule—a task greatly aided by omics technologies—and then engineering a host microorganism to express the necessary plant enzymes. This allows for the production of specific compounds, like key odorants, without the agricultural constraints of growing the plant itself. While the focus in the Amaryllidaceae family has often been on alkaloids like galanthamine (B1674398), the same principles apply to the volatile organic compounds in the essential oil. mitacs.ca This biotechnology-based production can ensure a consistent supply of fragrance molecules, free from the variability of natural harvests and potential contaminants.

Interdisciplinary Research on Narcissus poeticus Oil Bioactivities

While N. poeticus is renowned for its fragrance, the broader biological activities of its oil remain largely underexplored. The plant family, Amaryllidaceae, is a known source of bioactive alkaloids with diverse physiological effects, including antitumor, antiviral, and acetylcholinesterase inhibitory activities. nih.govresearchgate.netnih.gov This suggests that the essential oil, beyond its aromatic volatiles, may contain other constituents with significant therapeutic potential.

Future research requires a highly interdisciplinary approach, combining:

Phytochemistry: To isolate and structurally elucidate novel minor components of the oil.

Pharmacology and Cell Biology: To screen the oil and its individual constituents for a wide range of bioactivities, such as anti-inflammatory, antioxidant, antimicrobial, and cytotoxic effects against cancer cell lines. nih.gov

Computational Chemistry: To model interactions between the oil's components and biological targets, helping to predict and explain their mechanisms of action.

Such collaborations could uncover new applications for N. poeticus oil in pharmaceuticals, functional foods, or advanced cosmetics, leveraging the complex synergy of its chemical components.

Challenges and Opportunities in Narcissus poeticus Oil Research

The path to fully realizing the potential of Narcissus poeticus oil is not without its challenges, but each challenge presents a corresponding opportunity for innovation.

Challenges:

Low Yield and High Cost: The extraction of absolute from N. poeticus is a low-yield process, contributing to its high market price and limiting its use in large-scale applications. mdpi.com

Chemical Complexity: The oil is a mixture of hundreds of compounds, many in trace amounts, making it difficult to isolate individual components and attribute specific biological activities. tandfonline.com

Biosynthetic Knowledge Gaps: The biosynthetic pathways for many of the key aromatic compounds are not yet fully elucidated, hindering metabolic engineering and synthetic biology efforts. mitacs.ca

Conservation Status: Over-collection of wild N. poeticus populations for oil production can pose a threat to the species, necessitating sustainable cultivation practices. nih.gov

Opportunities:

Advanced Extraction Techniques: Methods like supercritical CO2 extraction offer a greener and more efficient alternative to traditional solvent extraction, potentially improving yields and preserving delicate volatile compounds. nih.govresearchgate.net

Synergistic Effects: The complex chemical mixture may exhibit synergistic bioactivities, where the combined effect is greater than the sum of its individual components. This presents an opportunity to develop multi-target therapeutics or functional ingredients.

Biotechnological Production: Advances in omics and synthetic biology provide a clear opportunity to produce high-value constituents sustainably and economically. mitacs.ca

Discovery of Novel Bioactives: The largely untapped chemical diversity of the oil is a promising source for the discovery of new molecules with unique therapeutic or fragrance properties.

Table 2: Summary of Challenges and Opportunities